Cas no 1115871-37-8 (2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide
• CAS No: 1115871-37-8
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5434119
• PubChem ID: 46391637
• Update Time: 2025-06-10

2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylquinazolin-4-yl)oxy-N-(3-methylsulfanylphenyl)acetamide
• BRD-K37942919-001-01-3
• F3222-5514
• 1115871-37-8
• AKOS002145391
• 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide
• 2-((2-ethylquinazolin-4-yl)oxy)-N-(3-(methylthio)phenyl)acetamide
• STL133169
• 2-[(2-Ethyl-4-quinazolinyl)oxy]-N-[3-(methylthio)phenyl]acetamide

• Inchi： 1S/C19H19N3O2S/c1-3-17-21-16-10-5-4-9-15(16)19(22-17)24-12-18(23)20-13-7-6-8-14(11-13)25-2/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key： XBNXZAVPXAVVOM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(SC)=C1)(=O)COC1=C2C(=NC(CC)=N1)C=CC=C2

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.1±50.0 °C(Predicted)
• pka: 12.04±0.70(Predicted)

Additional information on 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide

Research Brief on 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide (CAS: 1115871-37-8)

2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide (CAS: 1115871-37-8) is a quinazoline derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of small molecules that exhibit promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its mechanism of action, pharmacokinetics, and potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the key areas of research for this compound is its role as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Preliminary studies suggest that 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide exhibits selective inhibition against specific kinase targets, making it a candidate for targeted therapy. For instance, in vitro assays have demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, particularly those associated with solid tumors.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. Research indicates that it may modulate key inflammatory pathways, such as the NF-κB signaling pathway, which is implicated in chronic inflammatory conditions. Animal models of inflammation have shown reduced levels of pro-inflammatory cytokines following treatment with this compound, suggesting its potential as a therapeutic agent for diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide has also been a focus of recent studies. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable bioavailability and stability, which are critical for its development as a drug candidate. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

Despite these promising findings, challenges remain in the development of this compound. For example, its specificity for certain kinase targets needs to be further validated to minimize adverse effects. Additionally, more comprehensive preclinical and clinical studies are necessary to fully understand its safety and efficacy profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 2-[(2-ethylquinazolin-4-yl)oxy]-N-[3-(methylsulfanyl)phenyl]acetamide (CAS: 1115871-37-8) represents a promising candidate for therapeutic development in oncology and inflammatory diseases. Continued research into its molecular mechanisms, pharmacokinetics, and therapeutic potential will be essential to unlock its full clinical value. This compound exemplifies the intersection of chemical biology and medicinal chemistry in the pursuit of novel treatments for complex diseases.